Cas no 2228413-65-6 (methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate)

• Product Name: methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate
• CAS No: 2228413-65-6
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 6080240
• PubChem ID: 165781277
• Update Time: 2025-06-09

methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate
• EN300-1729287
• 2228413-65-6

• Inchi： 1S/C8H13N3O3/c1-14-8(13)4-7(12)2-3-11-6-9-5-10-11/h5-7,12H,2-4H2,1H3
• InChI Key： WDACPURIWCXHKN-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)CCN1C=NC=N1

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.2Ų

Additional information on methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate

Comprehensive Overview of Methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2228413-65-6)

Methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate (CAS No. 2228413-65-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound features a 1,2,4-triazole moiety, a heterocyclic ring known for its versatility in drug design and chemical synthesis. The presence of both hydroxyl and ester functional groups further enhances its reactivity, making it a valuable intermediate in organic synthesis.

In the context of current research trends, methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate is often discussed alongside topics such as green chemistry, sustainable synthesis, and biocompatible materials. Researchers are particularly interested in its potential role in developing biodegradable polymers and drug delivery systems, aligning with the global push toward environmentally friendly solutions. The compound's CAS No. 2228413-65-6 is frequently searched in academic databases and patent filings, reflecting its growing importance in industrial and academic circles.

The synthesis of methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate typically involves multi-step reactions, including the introduction of the 1,2,4-triazole ring and subsequent esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and reduce environmental impact. These methods are often highlighted in discussions about process optimization and cost-effective manufacturing, which are critical concerns for chemical industries.

From a pharmacological perspective, the 1,2,4-triazole scaffold in methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate is associated with a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. This has led to its investigation as a potential building block for novel therapeutics, especially in the era of antibiotic resistance and personalized medicine. The compound's hydroxyl group also offers opportunities for further derivatization, enabling the creation of targeted drug candidates.

In agrochemical applications, methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate is studied for its potential as a plant growth regulator or pesticide intermediate. The 1,2,4-triazole ring is known to interact with enzymes in pests and pathogens, making it a promising candidate for developing next-generation crop protection agents. This aligns with the increasing demand for sustainable agriculture and reduced chemical footprints in farming practices.

The compound's physical and chemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate and ensure its purity. These methods are frequently searched by chemists and quality control professionals, underscoring the importance of reliable analytical data in chemical research.

As the scientific community continues to explore the potential of methyl 3-hydroxy-5-(1H-1,2,4-triazol-1-yl)pentanoate, its role in innovative materials and life sciences is expected to expand. Future research may focus on optimizing its synthesis, discovering new applications, and addressing challenges related to scalability and regulatory compliance. With its unique combination of functional groups and structural features, this compound remains a subject of keen interest in both academic and industrial settings.